Cas no 1895407-83-6 (2-(aminooxy)methyl-6-bromophenol)

• Product Name: 2-(aminooxy)methyl-6-bromophenol
• CAS No: 1895407-83-6
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6326107
• PubChem ID: 117310449
• Update Time: 2025-05-21

2-(aminooxy)methyl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(aminooxy)methyl-6-bromophenol
• EN300-1923132
• 2-[(aminooxy)methyl]-6-bromophenol
• 1895407-83-6

• Inchi： 1S/C7H8BrNO2/c8-6-3-1-2-5(4-11-9)7(6)10/h1-3,10H,4,9H2
• InChI Key： YLJOBAMKZBDUTA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CON

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-(aminooxy)methyl-6-bromophenol

Research Brief on 2-(Aminooxy)methyl-6-bromophenol (CAS: 1895407-83-6): Recent Advances and Applications in Chemical Biology and Medicine

2-(Aminooxy)methyl-6-bromophenol (CAS: 1895407-83-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique aminooxy and bromophenol functional groups, has been explored for its potential applications in drug discovery, bioconjugation, and targeted therapy. Recent studies have highlighted its utility as a versatile building block for the synthesis of bioactive molecules and as a tool for probing biological systems. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

One of the key areas of research involving 2-(aminooxy)methyl-6-bromophenol is its role in bioconjugation strategies. The aminooxy group in this compound enables efficient and selective reactions with carbonyl groups, such as aldehydes and ketones, under mild conditions. This property has been leveraged in the development of antibody-drug conjugates (ADCs) and other targeted delivery systems. A 2023 study published in Bioconjugate Chemistry demonstrated the use of this compound as a linker for site-specific conjugation of cytotoxic payloads to monoclonal antibodies, resulting in improved stability and efficacy of the ADCs. The bromophenol moiety further enhances the compound's reactivity, making it a valuable tool for further functionalization.

In addition to its applications in bioconjugation, 2-(aminooxy)methyl-6-bromophenol has shown promise in the synthesis of novel small-molecule inhibitors. Researchers have utilized this compound as a scaffold to develop inhibitors targeting enzymes such as kinases and proteases. A recent study in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against a specific kinase implicated in cancer progression. The bromophenol group was found to play a critical role in binding to the enzyme's active site, while the aminooxy group allowed for further modifications to optimize pharmacokinetic properties.

Another emerging application of 2-(aminooxy)methyl-6-bromophenol is in the field of chemical proteomics. The compound's ability to form stable oxime linkages with carbonyl-containing biomolecules has been exploited for the identification and profiling of protein targets. A 2024 study in Nature Chemical Biology described the use of this compound as a probe to capture and characterize transient protein-ligand interactions in live cells. This approach provided valuable insights into the dynamic nature of protein networks and identified novel targets for therapeutic intervention.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of 2-(aminooxy)methyl-6-bromophenol. Recent efforts have focused on improving the yield and purity of the compound through innovative synthetic routes. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis method, which utilized catalytic bromination and aminoxylation steps to achieve high efficiency. These advancements are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 2-(aminooxy)methyl-6-bromophenol (CAS: 1895407-83-6) represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its unique reactivity and functionalizability make it a promising candidate for a wide range of applications, from bioconjugation to drug discovery. Ongoing research continues to uncover new opportunities for this compound, and future studies are likely to further expand its utility in addressing unmet medical needs. Researchers are encouraged to explore its potential in interdisciplinary collaborations, leveraging its distinct chemical properties to advance the field.